Cas no 1879-77-2 (Doxybetasol)

Doxybetasol Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,9-fluoro-11,17-dihydroxy-16-methyl-, (11b,16b)-
• 16β-methyl-9α-fluoro-11β,17α-dihydroxy-1,4-pregnadiene-3,20-dione
• Doxybetasol
• (11beta,16beta)-9-fluoro-11,17-dihydroxy-16-methylpregna-1,4-diene-3,20-dione
• 443
• 9-Fluoro-11beta,17-dihydroxy-16beta-methylpregna-1,4-diene-3,20-dione
• Doxibetasol
• Doxibetasol [INN]
• Doxibetasolum
• Doxibetasolum [INN-Latin]
• GR 2
• UNII-0JS043FG0D
• 9-Fluoro-16-methylpregna-1,4-diene-11,17-diol-3,20-dione
• 9-Fluoro-11,17-dihydroxy-16-methylpregna-1,4-diene-3,20-dione
• 16β-Methyl-11β,17-dihydroxy-9-fluoro-5α-pregnane-1,4-diene-3,20-dione
• (8S,9R,10S,11S,13S,14S,16S,17R)-17-acetyl-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• (8S,9R,10S,11S,13S,14S,16S,17R)-17-ethanoyl-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• NS00000122
• GR 2/443 [as propionate]
• 9-FLUORO-11.BETA.,17-DIHYDROXY-16.BETA.-METHYLPREGNA-1,4-DIENE-3,20-DIONE
• EINECS 217-535-2
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11,17-dihydroxy-16-methyl-, (11beta,16beta)-
• 0JS043FG0D
• Doxibetasol [INN:BAN]
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11,17-dihydroxy-16-methyl-, (11.beta.,16.beta.)-
• 21-deoxy-betamethasone
• SCHEMBL140220
• Q27236870
• 1879-77-2
• CHEMBL3989430
• DTXSID401043190
• +Expand

• InChIKey： IKGBPSZWCRRUQS-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H29FO4/c1-12-9-17-16-6-5-14-10-15(25)7-8-19(14,3)21(16,23)18(26)11-20(17,4)22(12,27)13(2)24/h7-8,10,12,16-18,26-27H,5-6,9,11H2,1-4H3
• SMILES： O=C1C=CC2(C3(C(O)CC4(C(C(CC4C3CCC2=C1)C)(O)C(=O)C)C)F)C

Computed Properties

• Exact Mass: 376.20507
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 376.205
• Heavy Atom Count: 27
• Complexity: 787
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• LogP: 2.92330
• PSA: 74.6
• Refractive Index: 1.574
• Boiling Point: 527.1°Cat760mmHg
• Flash Point: 272.6°C
• Density: 1.25